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Compound of Interest

2-chloro-N-
Compound Name: _
(cyclohexylmethyl)acetamide

cat. No.: B1587217

An In-depth Technical Guide to 2-chloro-N-(cyclohexylmethyl)acetamide

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 2-chloro-N-
(cyclohexylmethyl)acetamide, a key chemical intermediate. Designed for researchers,
scientists, and professionals in drug development and fine chemical synthesis, this document
synthesizes its chemical properties, synthesis protocols, potential applications, and critical
safety data into a practical resource.

Core Chemical Identity

2-chloro-N-(cyclohexylmethyl)acetamide is a monosubstituted acetamide featuring a
cyclohexylmethyl group attached to the nitrogen atom. Its structure combines a reactive
chloroacetyl group, a common building block in organic synthesis, with a bulky, lipophilic
cyclohexylmethyl moiety. This unique combination makes it a valuable intermediate in the
synthesis of more complex target molecules in the pharmaceutical and agrochemical sectors.

[1]
The definitive identifier for this compound is its CAS (Chemical Abstracts Service) number.

« CAS Number: 40914-11-2[1][2]
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Physicochemical and Structural Properties

The physical and chemical properties of a compound are critical for designing synthetic routes,
purification strategies, and formulation protocols. The key properties of 2-chloro-N-
(cyclohexylmethyl)acetamide are summarized below.

Property Value Source(s)
Molecular Formula CoH16CINO [2]
Molecular Weight 189.68 g/mol [2]
Physical Form Solid, White to off-white [2]

Melting Point 84-845°C [2]

Boiling Point 337.5 £ 25.0 °C (Predicted) [2]

Density 1.066 + 0.06 g/cm? (Predicted) [2]

pKa 14.26 + 0.46 (Predicted) [2]

InChi Key XCBFUXBNWGQTOD-

UHFFFAOYSA-N

Canonical SMILES CICC(=O)NCcC1cccecect [1]

Synthesis Pathway and Experimental Protocol

The synthesis of 2-chloro-N-(cyclohexylmethyl)acetamide is typically achieved via a
nucleophilic acyl substitution. This standard amidation reaction involves the acylation of
(cyclohexyl)methanamine with chloroacetyl chloride. The nitrogen atom of the primary amine
acts as a nucleophile, attacking the electrophilic carbonyl carbon of the acyl chloride. The
subsequent loss of a chloride ion and a proton yields the final amide product.
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Reactants

((Cyclohexyl)methanamine) (Chloroacetyl Chloride)

Nucleophilic Acyl Substitution

(Solvent: Acetonitrile)
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2-chloro-N-(cyclohexylmethyl)acetamide
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Caption: General workflow for the synthesis of 2-chloro-N-(cyclohexylmethyl)acetamide.

Exemplary Laboratory Protocol

Disclaimer: The following protocol is a generalized procedure adapted from the synthesis of a
closely related analog, 2-chloro-N-cyclohexylacetamide, and should be optimized for the
specific target molecule.[3]

Materials:
¢ (Cyclohexyl)methanamine
o Chloroacetyl chloride

¢ Acetonitrile (anhydrous)
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Ethyl acetate

1.2 M Hydrochloric acid (aq.)

1 M Sodium carbonate (aqg.)

Magnesium sulfate (anhydrous)

Step-by-Step Methodology:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping
funnel, dissolve chloroacetyl chloride (1.0 equivalent) in anhydrous acetonitrile.

Amine Addition: In a separate vessel, dissolve (cyclohexyl)methanamine (2.1 equivalents,
the excess acts as a base to neutralize the HCI byproduct) in anhydrous acetonitrile.

Acylation: Cool the stirred solution of acyl chloride to approximately 15°C using an ice bath.
Add the amine solution dropwise from the dropping funnel over 30-60 minutes, ensuring the
temperature does not exceed 20°C.

Reaction Completion: After the addition is complete, remove the ice bath and allow the
reaction mixture to stir at room temperature for 1-2 hours. Monitor the reaction progress
using Thin Layer Chromatography (TLC).

Work-up & Extraction: Dilute the reaction mixture with ethyl acetate. Transfer the solution to
a separatory funnel and wash sequentially with 1.2 M HCI (aqg.) and 1 M Na2COs (aq.).

Drying and Concentration: Separate the organic layer, dry it over anhydrous magnesium
sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: The resulting crude product can be further purified by recrystallization (e.g., from
an ethanol/water mixture) to yield the final product as a solid.

Applications and Research Significance

2-chloro-N-(cyclohexylmethyl)acetamide is primarily utilized as a versatile intermediate in

synthetic organic chemistry.[1] Its bifunctional nature—a reactive chlorine atom for nucleophilic
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substitution and an amide linkage—allows for its incorporation into a wide array of larger, more
complex molecules.

o Pharmaceutical Intermediates: It serves as a scaffold for building potential active
pharmaceutical ingredients (APIs). The chloroacetamide moiety is a known pharmacophore
and can be used to introduce alkylating groups into target structures.[1]

o Agrochemical Synthesis: The broader class of N-substituted chloroacetamides has been
extensively studied and used as herbicides.[4] This compound can act as a precursor for
developing new herbicidal agents.

e Fine and Specialty Chemicals: It is used as a building block in the synthesis of fine
chemicals, including potential dye intermediates.[1]

The general class of 2-chloro-N-alkyl/aryl acetamides has demonstrated notable antimicrobial,
antifungal, and disinfectant properties, suggesting a potential avenue for future research and
application of this specific molecule.[4]

Safety, Handling, and Storage

Adherence to strict safety protocols is mandatory when handling this compound. The available
data indicates it is a hazardous substance.

~HS H | Classificati

GHS . Hazard
Hazard Class . Signal Word Source(s)
Pictogram Statement
Acute Toxicity, _ H302: Harmful if
GHSO07 Warning
Oral swallowed
Acute Toxicity, ) H312: Harmful in
GHSO07 Warning ) )
Dermal contact with skin
Acute Toxicity, ] H332: Harmful if
) GHSO07 Warning )
Inhalation inhaled

Handling and Personal Protective Equipment (PPE)
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Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.

Eye/Face Protection: Wear tightly fitting safety goggles conforming to EN166 (EU) or NIOSH
(US) standards.[5]

Skin Protection: Wear impervious, chemically resistant gloves (e.g., nitrile rubber) and
protective clothing.

Respiratory Protection: If dust or aerosols are generated, use a full-face respirator with an
appropriate particulate filter.[5]

General Hygiene: Do not eat, drink, or smoke when using this product. Wash hands
thoroughly after handling.[6]

First Aid Measures

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[5][6]

In Case of Skin Contact: Immediately take off contaminated clothing. Wash off with soap and
plenty of water. Consult a doctor.[5]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing and seek medical advice.[5]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a poison control center or
doctor immediately.[5]

Storage

Conditions: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed.
Recommended storage temperature is between 2-8°C.[2]

Incompatibilities: Keep away from strong oxidizing agents and strong bases.

Conclusion
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2-chloro-N-(cyclohexylmethyl)acetamide (CAS: 40914-11-2) is a valuable chemical
intermediate with a well-defined property profile. Its straightforward synthesis via nucleophilic
acyl substitution and its bifunctional reactivity make it a key building block in the
pharmaceutical, agrochemical, and fine chemical industries. While its direct applications are as
a precursor, the known biological activities of the broader chloroacetamide class suggest
potential for future discovery. Strict adherence to safety and handling protocols is essential due
to its acute toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1587217?utm_src=pdf-body
https://www.benchchem.com/product/b1587217?utm_src=pdf-custom-synthesis
https://www.synhet.com/products/CAS-40914-11-2
https://amp.chemicalbook.com/ProductChemicalPropertiesCB2764311_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB2764311_EN.htm
https://www.chemicalbook.com/synthesis/2-chloro-n-cyclohexyl-acetamide.htm
http://www.ijpsr.info/docs/IJPSR11-02-07-008.pdf
https://www.echemi.com/sds/2-chloro-n-cyclohexylmethylacetamide-pd180810126442.html
https://www.chemicalbook.com/msds/2-chloro-n-cyclohexyl-acetamide.pdf
https://www.benchchem.com/product/b1587217#2-chloro-n-cyclohexylmethyl-acetamide-cas-number
https://www.benchchem.com/product/b1587217#2-chloro-n-cyclohexylmethyl-acetamide-cas-number
https://www.benchchem.com/product/b1587217#2-chloro-n-cyclohexylmethyl-acetamide-cas-number
https://www.benchchem.com/product/b1587217#2-chloro-n-cyclohexylmethyl-acetamide-cas-number
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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